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Abstract
Isovaleryl chloride (CAS No. 108-12-3), also known as 3-methylbutanoyl chloride, is a highly

reactive acyl chloride widely used as an intermediate in the synthesis of pharmaceuticals,

agrochemicals, and fragrances.[1][2][3] Its utility in organic synthesis is derived from the

electrophilic nature of the acyl chloride functional group, which allows for the facile introduction

of the isovaleryl moiety.[4][5] However, this high reactivity also presents significant hazards.

This technical guide provides an in-depth overview of the hazards associated with isovaleryl
chloride and detailed safety precautions for its handling, storage, and disposal. It is intended

to serve as a critical resource for laboratory personnel to ensure a safe working environment.

Chemical and Physical Properties
Isovaleryl chloride is a colorless to light yellow liquid with a strong, pungent, and unpleasant

odor.[2][6] It is a flammable liquid and vapor that reacts violently with water and is corrosive to

metals.[1][7]
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Property Value Source

Molecular Formula C₅H₉ClO [2][6]

Molecular Weight 120.58 g/mol [2][6]

CAS Number 108-12-3 [1][6]

Boiling Point 115-117 °C at 760 mmHg [6][8]

Density 0.989 g/cm³ at 25 °C [6][8]

Flash Point 27 °C (80.6 °F) - closed cup [4][8]

Refractive Index n20/D 1.416 [8]

Solubility

Decomposes in water. Soluble

in common organic solvents.[4]

[6]

Hazard Identification and Classification
Isovaleryl chloride is classified as a hazardous substance and presents multiple acute and

chronic risks.[1][9]
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 2 🔥 Danger

H225: Highly

flammable liquid

and vapor.[7]

Skin

Corrosion/Irritatio

n

Category 1A corrosive Danger

H314: Causes

severe skin

burns and eye

damage.[1][10]

Serious Eye

Damage/Irritation
Category 1 corrosive Danger

H318: Causes

serious eye

damage.[10]

Acute Toxicity,

Inhalation
Category 3 💀 Danger

H331: Toxic if

inhaled.[8][10]

Corrosive to

Metals
Category 1 corrosive Warning

H290: May be

corrosive to

metals.[7][10]

NFPA 704 Diamond:

Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or

permanent injury.[1]

Flammability (Red): 3 - Liquids and solids that can be ignited under almost all ambient

temperature conditions.[1]

Instability (Yellow): 0 - Materials that are normally stable, even under fire conditions.[1]

Toxicological Information
The primary toxicological hazards of isovaleryl chloride are its corrosivity and acute toxicity

upon inhalation. Direct contact with the liquid or vapor can cause severe chemical burns to the

skin, eyes, and respiratory tract.[6][11] Inhalation may be fatal.[9]
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Toxicity Data Value Species Route Source

LD₅₀ (Lethal

Dose, 50%)
545 mg/kg Rat Oral [4]

LC₅₀ (Lethal

Concentration,

50%)

No data available - Inhalation -

Dermal LD₅₀ No data available - Dermal -

Symptoms of Exposure:

Inhalation: Causes chemical burns to the respiratory tract, which may be lethal.[11]

Symptoms can include a burning sensation, coughing, choking, shortness of breath, and

pulmonary edema, which may be delayed.[12]

Skin Contact: Causes severe skin burns and pain.[11]

Eye Contact: Causes serious eye damage, including burns and potential for permanent

vision loss.[9] It is also a lachrymator, meaning it can cause tearing.[2]

Ingestion: Causes severe burns to the mouth, throat, and stomach, with a danger of

perforation.[6][9]

Experimental Protocols and Safe Handling
Due to the hazardous nature of isovaleryl chloride, strict adherence to safety protocols is

mandatory. All manipulations should be performed in a certified chemical fume hood.

General Handling and Personal Protective Equipment
(PPE)

Engineering Controls: Always handle isovaleryl chloride in a well-ventilated chemical fume

hood.[1] Facilities should be equipped with an eyewash station and a safety shower in close

proximity to the work area.[6]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical splash goggles and a face shield.[6]

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant

gloves (e.g., butyl rubber or Viton). Consult a glove compatibility chart.[6]

Respiratory Protection: For situations where inhalation risk is high, a full-face respirator

with an appropriate cartridge (e.g., acid gas/organic vapor) or a self-contained breathing

apparatus should be used.[6]

Protocol for Use in a Chemical Reaction (Example:
Acylation)
This protocol outlines the general steps for using isovaleryl chloride as an acylating agent.

Preparation:

Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g.,

nitrogen or argon) to prevent reaction with moisture.[13]

The reaction should be performed in a round-bottom flask equipped with a magnetic

stirrer, a dropping funnel for the addition of the acyl chloride, and a condenser connected

to a gas bubbler to vent HCl gas produced during the reaction to a scrubbing solution

(e.g., dilute sodium hydroxide).[1]

Addition of Isovaleryl Chloride:

Dissolve the substrate and any base (e.g., pyridine, triethylamine) in an appropriate

anhydrous solvent (e.g., dichloromethane, THF).

Cool the reaction mixture in an ice bath.

Slowly add the isovaleryl chloride dropwise from the addition funnel to the cooled, stirred

solution. The addition should be controlled to manage the exothermic reaction.

Reaction Monitoring and Work-up:

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS).
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Upon completion, the reaction must be carefully quenched.

Quenching and Neutralization Protocols
Unreacted isovaleryl chloride must be safely neutralized.

Quenching Protocol:

Cool the reaction mixture in an ice bath.

Slowly and carefully add a quenching agent. Suitable agents include:

Water or ice: Reacts to form isovaleric acid and HCl. This is highly exothermic and must

be done slowly with efficient cooling.[10]

Alcohols (e.g., methanol, isopropanol): Reacts to form the corresponding ester. This is

generally a less vigorous reaction than with water.[10]

Aqueous base (e.g., sodium bicarbonate, sodium carbonate solution): Neutralizes the

acyl chloride and the HCl byproduct. This should also be done slowly and with cooling

due to the exothermic nature and gas evolution (CO₂).[11]

Waste Disposal Protocol:

Excess or waste isovaleryl chloride should be slowly added to a stirred, cold (ice bath)

solution of sodium carbonate or sodium bicarbonate (5-10% in water).[11]

Continue stirring for several hours to ensure complete neutralization.[11]

Check the pH of the solution to ensure it is neutral or slightly basic.

The neutralized aqueous waste should be transferred to a properly labeled hazardous

waste container for disposal according to institutional and local regulations.[11]

Storage and Incompatibility
Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[6] Keep

containers tightly closed and store under an inert atmosphere.[14] Protect from moisture,
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heat, sparks, and open flames.[6]

Incompatible Materials:

Water[6]

Strong bases[6]

Alcohols[6]

Strong oxidizing agents[11]

Amines[4]

Metals (can catalyze decomposition)[4]

Emergency Procedures
Spill Response:

Evacuate the area and remove all ignition sources.[9]

Ventilate the area.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, dry material such as sand or vermiculite.[9] Do not use

combustible materials.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal using spark-proof tools.[9]

First Aid:

Inhalation: Immediately move the victim to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.[1][12]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[1][12] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1][12] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Seek immediate medical

attention.

Fire Fighting:

Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[6] Do not use a direct

stream of water, as it will react violently.[11] Water spray can be used to cool fire-exposed

containers.[11]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[1]

Visualized Workflows
The following diagrams illustrate key safety and logical workflows for handling isovaleryl
chloride.
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Planning & Preparation

Experimental Execution

Post-Reaction & Disposal

Conduct Risk Assessment

Review Standard Operating Procedure (SOP)

Select Appropriate PPE

Locate Emergency Equipment
(Shower, Eyewash, Spill Kit)

Work in Chemical Fume Hood

Use Inert Atmosphere

Controlled, Slow Addition

Maintain Cooling (Ice Bath)

Quench Reaction Slowly

Neutralize Waste

Dispose in Labeled Waste Container

Click to download full resolution via product page

Caption: A logical workflow for hazard mitigation when using isovaleryl chloride.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Remove Ignition Sources

Don Full PPE
(incl. Respirator)

Contain Spill with
Inert Absorbent

Collect Waste with
Spark-Proof Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: A flowchart for the emergency response to an isovaleryl chloride spill.

Conclusion
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Isovaleryl chloride is an invaluable reagent in chemical synthesis but demands the utmost

respect and caution. Its properties as a flammable, corrosive, and toxic substance necessitate

a thorough understanding of its hazards and the implementation of robust safety protocols. By

adhering to the guidelines outlined in this document, researchers can mitigate the risks and

handle this chemical in a safe and responsible manner. Always consult the most recent Safety

Data Sheet (SDS) and your institution's specific safety procedures before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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